Methyl 2,6-dihydroxybenzoate

• IUPAC Name: methyl 2,6-dihydroxybenzoate
• InChI: InChI=1S/C8H8O4/c1-12-8(11)7-5(9)3-2-4-6(7)10/h2-4,9-10H,1H3
• InChI Key: WCQZCKUNZVMBDC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC=C1O)O
• Molecular Formula: C8H8O4
• DSSTOX Substance ID: DTXSID40334174
• Molecular Weight: 168.15 g/mol
• CAS RN: 2150-45-0

Description

“Methyl 2,6-dihydroxybenzoate” is a chemical compound with the molecular formula C8H8O4. It is also known by other names such as “Benzoic acid, 2,6-dihydroxy-, methyl ester” and "γ-Resorcylic acid, methyl ester".

Molecular Structure Analysis

The molecular weight of “Methyl 2,6-dihydroxybenzoate” is 168.147 Da. The monoisotopic mass is 168.042252 Da. Unfortunately, the detailed molecular structure analysis is not available in the retrieved information.

Physical And Chemical Properties Analysis

“Methyl 2,6-dihydroxybenzoate” is a solid at 20 degrees Celsius. The detailed physical and chemical properties are not available in the retrieved information.

Scientific Research Applications

Preparation of Other Compounds

“Methyl 2,6-dihydroxybenzoate” can be used for the preparation of other chemical compounds. .

Intermediate for Synthesis

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Study of Hydrogen-Bonded Species

. This makes it useful in studies related to hydrogen bonding.

Safety and Hazards

“Methyl 2,6-dihydroxybenzoate” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area. In case of skin contact, it is advised to wash with plenty of soap and water. If skin irritation occurs, medical advice should be sought.

Mechanism of Action

Target of Action

Methyl 2,6-dihydroxybenzoate, also known as γ-Resorcylic acid methyl ester , is a chemical compound that has been studied for its potential biological activities. It’s worth noting that this compound is a volatile substance that can be isolated from the whole flowers and corolla of Primula spectabilis .

Mode of Action

It has been reported that the compound exhibits multiple fluorescences, with short wavelength (387) and long wavelength (500) emissions arising from extramolecularly hydrogen-bonded and intramolecularly hydrogen-bonded species

Biochemical Pathways

It’s worth noting that the compound is a derivative of 2,6-dihydroxybenzoic acid , which may suggest potential involvement in pathways related to benzoic acid metabolism

Pharmacokinetics

The pharmacokinetic properties of Methyl 2,6-dihydroxybenzoate have been studied in mice. The compound exhibits fast absorption, high systemic clearance, and a short half-life . The oral bioavailability of Methyl 2,6-dihydroxybenzoate is reported to be 23% . These characteristics suggest that the compound is rapidly absorbed and eliminated from the body, which could influence its bioavailability and efficacy.

Result of Action

It’s worth noting that the compound is a volatile substance that can be isolated from the whole flowers and corolla of primula spectabilis , suggesting potential roles in plant physiology or interactions with other organisms

Action Environment

The action of Methyl 2,6-dihydroxybenzoate may be influenced by various environmental factors. For instance, the compound’s volatility suggests that it could be affected by temperature, humidity, and other atmospheric conditions . Additionally, its pharmacokinetic properties, including its fast absorption and high systemic clearance , could be influenced by factors such as the physiological state of the organism and the presence of other substances

Synthesis routes and methods

Procedure details

Concentrated sulfuric acid (40 ml) was carefully added to a solution of 2,6-dihydroxybenzoic acid (133 g, 0.86 mol) in absolute methanol (500 ml). The reaction mixture was heated at reflux temperature for 24 hours, cooled, and evaporated. The residue was added to aa saturated sodium hydrogencarbonate solution, and the resulting solid was collected by filtration, washed with water, and dried in vacuo over phosphorus peroxide; yield 49 g (34%). NMR (CDCl3, 60 MHz): δ4.02 (s, CO2CH3) p.p.m.

Q & A

Q1: What are the common synthetic routes to obtain Methyl 2,6-dihydroxybenzoate?

A1: Methyl 2,6-dihydroxybenzoate can be synthesized through several routes. One approach uses 2,6-dihydroxybenzoic acid as the starting material, reacting it with absolute methanol in the presence of a strong acid catalyst like sulfuric acid or BF3·Et2O []. Another method involves the thermal condensation of methyl 2,6-dihydroxybenzoate with various phenolic compounds like hydroquinone, catechol, and pyrogallol, yielding naturally occurring xanthones [].

Q2: Can you describe the crystal structure of Methyl 2,6-dihydroxybenzoate?

A2: In the crystal structure of Methyl 2,6-dihydroxybenzoate, the nitro group lies almost in the same plane as the benzene ring to which it's attached, indicating conjugation with the ring's π-electron system []. The methoxy group of the ester functionality adopts a cis configuration concerning the adjacent nitrohydroxyl group. The crystal lattice is stabilized by both intramolecular and intermolecular hydrogen bonds. Specifically, the ortho-nitrohydroxyl group forms an intramolecular hydrogen bond with the nitro group, and the para-nitrohydroxyl group forms an intramolecular hydrogen bond with the ester carbonyl group. Intermolecular hydrogen bonding also occurs between the ortho-nitrohydroxyl of one molecule and the oxygen atom of the para-nitrohydroxyl group of another [].

Q3: Has Methyl 2,6-dihydroxybenzoate been used in the synthesis of other compounds?

A3: Yes, Methyl 2,6-dihydroxybenzoate serves as a valuable building block in organic synthesis. For instance, it is used as a starting material in the synthesis of lunularic acid, a natural polyketide, through a six-step process that involves a key hydroboration/palladium-catalyzed cross-coupling reaction []. Additionally, it acts as a precursor in the multi-step synthesis of Bispyribac-sodium, a herbicide, where it is first converted to Methyl 2,6-bis(4,6-dimethoxypyrimidin-2-yloxy)benzoate and subsequently to 2,6-bis(4,6-dimeth-oxypyrimidin-2-yloxy)benzoic acid [].

Q4: Are there any studies on the fluorescence properties of Methyl 2,6-dihydroxybenzoate?

A4: While the provided abstracts don't offer detailed insights into specific fluorescence properties, one study mentions "Multiple fluorescences" concerning Methyl 2,6-dihydroxybenzoate and methyl salicylate []. This suggests the compound might exhibit interesting fluorescence behavior warranting further investigation.